Cas no 1603904-15-9 (N'-hydroxy-2-methoxy-3-methylbutanimidamide)

N'-hydroxy-2-methoxy-3-methylbutanimidamide is a specialized organic compound featuring a hydroxylamine and methoxy-substituted imidamide structure. Its unique molecular architecture, combining a branched alkyl chain with functional groups, makes it a valuable intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds and bioactive molecules. The presence of both hydroxyl and methoxy groups enhances its reactivity in nucleophilic and condensation reactions, offering versatility in pharmaceutical and agrochemical applications. Its stability under controlled conditions ensures reliable performance in multi-step syntheses. This compound is particularly useful in the development of novel pharmacophores and fine chemicals, where precise functional group manipulation is required.
N'-hydroxy-2-methoxy-3-methylbutanimidamide structure
1603904-15-9 structure
Product Name:N'-hydroxy-2-methoxy-3-methylbutanimidamide
CAS No:1603904-15-9
MF:C6H14N2O2
MW:146.187561511993
CID:6422379
PubChem ID:132399000
Update Time:2025-05-30

N'-hydroxy-2-methoxy-3-methylbutanimidamide Chemical and Physical Properties

Names and Identifiers

    • N'-hydroxy-2-methoxy-3-methylbutanimidamide
    • CID 104893148
    • CID 132399000
    • Butanimidamide, N-hydroxy-2-methoxy-3-methyl-
    • EN300-1291488
    • 1603904-15-9
    • Inchi: 1S/C6H14N2O2/c1-4(2)5(10-3)6(7)8-9/h4-5,9H,1-3H3,(H2,7,8)
    • InChI Key: QJGYIEICFCGNOT-UHFFFAOYSA-N
    • SMILES: C(NO)(=N)C(OC)C(C)C

Computed Properties

  • Exact Mass: 146.105527694g/mol
  • Monoisotopic Mass: 146.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 197.5±42.0 °C(Predicted)
  • pka: 6.87±0.69(Predicted)

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Additional information on N'-hydroxy-2-methoxy-3-methylbutanimidamide

Comprehensive Overview of N'-hydroxy-2-methoxy-3-methylbutanimidamide (CAS No. 1603904-15-9): Properties, Applications, and Research Insights

N'-hydroxy-2-methoxy-3-methylbutanimidamide (CAS No. 1603904-15-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its hydroxyimino and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C6H12N2O2, highlights a balance of hydrophilicity and lipophilicity, making it valuable for drug design and agrochemical applications.

Recent studies emphasize the role of N'-hydroxy-2-methoxy-3-methylbutanimidamide in modulating enzyme activity, particularly in pathways involving nitric oxide synthase (NOS) inhibition. Researchers are exploring its potential as a precursor for bioactive molecules targeting inflammatory diseases. The compound’s imidamide moiety also attracts interest in chelation therapy, where it may bind metal ions selectively—a topic trending in nanomedicine forums.

From an industrial perspective, CAS 1603904-15-9 is utilized in high-throughput screening (HTS) libraries, aligning with the growing demand for fragment-based drug discovery (FBDD). Its stability under physiological pH conditions makes it suitable for in vitro assays, a frequent search query among pharmacologists. Notably, its methylbutanimidamide backbone shares structural similarities with natural metabolites, sparking discussions on green chemistry approaches in synthesis.

Environmental considerations are also pivotal. The compound’s biodegradability profile is under evaluation, coinciding with global searches for sustainable chemicals. Analytical techniques like LC-MS and NMR are commonly employed to characterize N'-hydroxy-2-methoxy-3-methylbutanimidamide, as evidenced by peer-reviewed publications indexed in major databases.

In summary, 1603904-15-9 represents a nexus of innovation, bridging medicinal chemistry and materials science. Its adaptability to click chemistry reactions further positions it as a candidate for bioconjugation—addressing trending queries in targeted drug delivery systems. Ongoing research continues to unveil its multifaceted utility, ensuring its relevance in next-generation scientific breakthroughs.

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